Cas no 2172248-56-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid)
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid
- 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid
- EN300-1561296
- 2172248-56-3
-
- Inchi: 1S/C27H32N2O5/c1-27(2,15-24(30)29-13-7-8-18(29)14-25(31)32)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: HDYFNSWGYKAFJJ-UHFFFAOYSA-N
- SMILES: O=C(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1561296-1.0g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1561296-50mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-100mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 100mg |
$2963.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-250mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 250mg |
$3099.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-500mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 500mg |
$3233.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-1000mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 1000mg |
$3368.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-2500mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 2500mg |
$6602.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-5000mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 5000mg |
$9769.0 | 2023-09-25 | ||
| Enamine | EN300-1561296-10000mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid |
2172248-56-3 | 10000mg |
$14487.0 | 2023-09-25 |
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid
Chemical Compound CAS No. 2172248-56-3: A Comprehensive Overview
The compound with CAS No. 2172248-56-3, known as 2-{1-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoyl]pyrrolidin-2-yl}acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a glycine moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the compound during chemical reactions.
Recent studies have highlighted the importance of this compound in the development of advanced drug delivery systems. Its unique structure allows for precise control over the release of active pharmaceutical ingredients (APIs), making it a valuable tool in targeted therapy. Researchers have also explored its potential in enhancing the bioavailability of drugs by modifying its side chains to improve solubility and stability.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the Fmoc group ensures that the compound can be easily modified to suit various applications. For instance, the pyrrolidine ring can be functionalized to create bioisosteres, which are structural analogs that mimic the biological activity of natural compounds while offering improved pharmacokinetic properties.
In addition to its role in drug development, this compound has found applications in biotechnology, particularly in the field of protein engineering. The glycine moiety serves as a versatile platform for attaching various functional groups, enabling the creation of custom-designed peptides and proteins. Recent advancements in CRISPR-Cas9 technology have further expanded its utility by allowing for precise genetic modifications that incorporate this compound into engineered proteins.
One of the most promising areas of research involving this compound is its use in vaccine development. By leveraging its ability to act as a carrier molecule, scientists have developed novel vaccine adjuvants that enhance immune response without causing adverse effects. Clinical trials have shown that vaccines incorporating this compound exhibit improved efficacy and reduced side effects compared to traditional formulations.
Looking ahead, the potential applications of CAS No. 2172248-56-3 are vast and varied. Its unique combination of structural features makes it an ideal candidate for further exploration in fields such as nanotechnology and regenerative medicine. As research continues to uncover new ways to harness its properties, this compound is poised to play a pivotal role in advancing modern medicine and biotechnology.
2172248-56-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpyrrolidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)